1-bromo-3-methoxy-2-Propanol
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Description
1-bromo-3-methoxypropan-2-ol is an organic compound with the CAS Number: 135295-88-4 . It belongs to the class of organic compounds known as bromohydrins. These are alcohols substituted by a bromine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups .
Molecular Structure Analysis
The molecular weight of 1-bromo-3-methoxypropan-2-ol is 169.02 . The molecular formula is C4H9BrO2 .Scientific Research Applications
Cyclopropane and Heterocycle Formation
Research on compounds structurally similar to 1-bromo-3-methoxy-2-propanol, such as 3-bromo-5-methoxyfuran-2(5H)-one, has shown potential in the formation of cyclopropane bis-lactones and heterocyclic compounds through reactions with nucleophiles. These findings suggest applications in synthesizing novel organic compounds with potential utility in pharmaceuticals and material science (Fariña et al., 1986).
Solvent and Industrial Applications
Studies on methoxy propanols, including compounds similar to this compound, indicate their use as solvents for paints, inks, and fragrances, and as raw materials for the production of industrial detergents. Their reactivity with OH radicals, product yields, and potential mechanisms have been thoroughly investigated, showing the chemical's relevance in industrial applications (Aschmann et al., 2011).
Catalysis and Synthesis
The acid-base properties of mixed oxides have been studied for the synthesis of 1-methoxy-2-propanol from propylene oxide and methanol, showcasing the catalytic potential of such systems. This research provides a foundation for the development of efficient catalysts for organic synthesis processes, including those involving methoxy propanols (Cheng et al., 2008).
Surfactant Media for Substitution Reactions
Research on the use of self-assembled surfactant systems, including reactions involving compounds like 3-bromo-1-propanol, offers insights into the efficiency of micellar media as reaction environments. This work suggests applications in enhancing chemical reactions and could provide a basis for the development of novel reaction media or catalysts (Currie, 2004).
Environmental and Safety Studies
Investigations into the environmental behavior and safety of methoxy propanols, such as 1-methoxy-2-propanol, focus on their absorption through the skin and potential occupational exposure. Analytical methods have been developed for monitoring these compounds, contributing to workplace safety and environmental protection (Jones et al., 1997).
Properties
IUPAC Name |
1-bromo-3-methoxypropan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9BrO2/c1-7-3-4(6)2-5/h4,6H,2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVKQRGSQZKDSLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(CBr)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
135295-88-4 |
Source
|
Record name | 1-bromo-3-methoxypropan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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